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Compound of Interest

2',3'-O-Isopropylideneadenosine-
13C5

cat. No.: B7769956

Compound Name:

Technical Guide: 2',3'-O-
Isopropylideneadenosine-*3Cs

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the supplier, purity, and analytical
methodologies related to 2',3'-O-Isopropylideneadenosine-13Cs. This isotopically labeled
nucleoside analog is a valuable tool in various research applications, including metabolic
studies, pharmacokinetic analysis, and as an internal standard in mass spectrometry-based
assays.

Supplier and Product Information

The isotopically labeled compound of interest, 2',3'-O-Isopropylideneadenosine-13Cs, is
available through LGC Standards, supplied by Toronto Research Chemicals (TRC).
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Parameter Information

Compound Name 2',3'-Isopropylidene Adenosine-13Cs

Supplier LGC Standards (Toronto Research Chemicals)
Product Code TRC-1824677

Molecular Formula Cs'3CsH17Ns04

Molecular Weight 312.27

2',3'-0-(1-Methylethylidene)adenosine-13Cs,

Synonyms
NSC 29413-13Cs

Purity and Analytical Data

Based on the information available for analogous stable isotope-labeled compounds from
Toronto Research Chemicals distributed by LGC Standards, the following purity specifications
can be expected. A detailed Certificate of Analysis (CoA) for a specific lot should be requested

from the supplier for precise data.

Analytical Method Specification
High-Performance Liquid Chromatography
>95%
(HPLC)
Nuclear Magnetic Resonance (NMR) Conforms to structure
Mass Spectrometry (MS) Consistent with isotopic enrichment

Note: While a specific Certificate of Analysis for TRC-1824677 was not publicly available at the
time of this writing, LGC Standards consistently provides high-purity reference materials with
detailed analytical data. It is standard practice to request the lot-specific CoA upon inquiry or
purchase.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2',3'-O-
Isopropylideneadenosine-13Cs are proprietary to the manufacturer. However, based on
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established organic synthesis principles for nucleoside analogs, a representative synthetic
workflow and a standard analytical procedure for purity determination are outlined below.

Representative Synthetic Pathway

The synthesis of isotopically labeled nucleosides often involves the use of a labeled precursor.
In the case of 2',3'-O-Isopropylideneadenosine-13Cs, a plausible synthetic route would start

from 13C-labeled ribose.
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Representative Synthetic Workflow
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A plausible synthetic pathway for 2',3'-O-Isopropylideneadenosine-13Cs.

Purity Determination Workflow
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The purity of the final compound is typically assessed using a combination of chromatographic

and spectroscopic techniques.

Purity Analysis Workflow
Sample Preparation
(Dissolution in appropriate solvent)

'

NMR Spectroscopy
(Structural Confirmation)

Mass Spectrometry
(Molecular Weight and Isotopic Enrichment)

HPLC Analysis
(Purity Assessment)

Certificate of Analysis Generation
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A standard workflow for the analytical characterization and purity assessment.

Supplier Selection Logic

For researchers and drug development professionals, the selection of a chemical supplier is a
critical step. The following diagram illustrates a logical approach to selecting a supplier for a

specialized compound like 2',3'-O-Isopropylideneadenosine-13Cs.

Supplier Selection Logic

Compound Found
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A decision-making flowchart for supplier selection.

 To cite this document: BenchChem. [2',3'-O-Isopropylideneadenosine-13C5 supplier and
purity information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7769956#2-3-0-isopropylideneadenosine-13c5-
supplier-and-purity-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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